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Compound of Interest

Compound Name: tert-Butyl 3-butenoate

Cat. No.: B103998

An In-Depth Technical Guide to the Physical Properties of tert-Butyl 3-butenoate

Introduction

tert-Butyl 3-butenoate (CAS No. 14036-55-6) is a valuable ester in organic synthesis,
recognized for its role as a versatile building block.[1] Its chemical structure, featuring a
terminal alkene and a bulky tert-butyl ester group, allows for a wide range of chemical
transformations. For researchers, scientists, and drug development professionals, a thorough
understanding of its physical properties is paramount for its effective handling, reaction
optimization, and purification. This guide provides a focused examination of two core physical
properties: boiling point and density, complete with detailed experimental protocols for their
determination in a laboratory setting.

Core Physical Properties

The physical characteristics of a compound are dictated by its molecular structure. In tert-Butyl
3-butenoate, the C8H1402 formula and the spatial arrangement of its atoms give rise to its
specific boiling point and density.[2] These values are critical for predicting its behavior under
various experimental conditions, from storage to reaction processing and purification via
distillation.

Data Summary
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The key physical properties of tert-Butyl 3-butenoate are summarized below. It is important to
note that temperature significantly influences density, and pressure affects the boiling point.

Physical Property Value Conditions Source(s)

Predicted at standard

Boiling Point 154.1+9.0°C [3]
pressure

Density 0.877 g/mL at 20 °C [3]1[4]

Refractive Index n20/D 1.413 at 20 °C [3114]

Experimental Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure, leading to the formation of vapor throughout the bulk of the liquid.[5] This property is
an excellent indicator of a substance's volatility and purity. For small sample volumes, as is
common in research and development, the micro-reflux method is a highly efficient and
accurate technique.[6]

Principle of the Micro-Reflux Method

This method relies on heating a small liquid sample to its boiling point and observing the
temperature of the vapor that is in equilibrium with the refluxing liquid. As the liquid boils, its
vapor rises, cools, and condenses on the upper part of the test tube and the thermometer bulb,
before falling back into the liquid.[6] The temperature of this vapor-liquid equilibrium is the
boiling point. The use of a stirrer is crucial to prevent "bumping” (sudden, violent boiling) and
ensure a smooth, stable reflux for an accurate temperature reading.[6]

Step-by-Step Protocol

o Sample Preparation: Using a Pasteur pipette, introduce approximately 0.5 mL of tert-Butyl
3-butenoate into a small test tube. Add a small magnetic stir bar.

e Apparatus Setup:

o Place the test tube in a heating block situated on a hot plate stirrer.
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o Clamp the test tube securely in the center of the block.

o Position a thermometer so that its bulb is approximately 1 cm above the surface of the
liquid. This placement ensures the thermometer measures the vapor temperature, not the
liquid itself.[6]

e Heating and Observation:
o Begin gentle stirring of the liquid.
o Gradually heat the block. Observe the sample for the onset of boiling (bubble formation).

o Watch for the formation of a "reflux ring"—a ring of condensing vapor on the inner wall of
the test tube.[6] Adjust the thermometer's height so that its bulb is level with this ring.

o Temperature Reading: Once a stable reflux is established, the temperature reading on the
thermometer should stabilize. Record this steady temperature as the observed boiling point.

[6]

o Post-Measurement: Turn off the heat but allow stirring to continue until the apparatus has
cooled.

Workflow for Micro-Reflux Boiling Point Determination
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Caption: Workflow for Micro-Reflux Boiling Point Measurement.
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Experimental Determination of Density

Density is an intrinsic physical property defined as the mass of a substance per unit volume (p
= m/V).[7] Itis a fundamental parameter used to confirm the identity and purity of a substance.
The determination requires precise measurements of both mass and volume.

Principle of Density Measurement

The most direct method involves accurately measuring the mass of a precisely known volume
of the liquid.[7] An electronic balance provides the mass, while a graduated cylinder or a more
precise volumetric flask/pycnometer is used for the volume. To ensure accuracy, the mass of
the empty container is first measured and then subtracted from the mass of the container with
the liquid. This process is known as taring.[7][8]

Step-by-Step Protocol

o Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on an
electronic balance and press the "tare" or "zero" button to set the mass to zero. If taring is
not an option, record the mass of the empty cylinder (m1).[7]

» Volume Measurement: Carefully pour a specific volume of tert-Butyl 3-butenoate into the
graduated cylinder (e.g., 10.0 mL). Read the volume from the bottom of the meniscus with
your eye level to the liquid surface to avoid parallax error.[7] Record this volume (V).

e Mass of Liquid: Place the graduated cylinder containing the liquid back on the balance.
Record the displayed mass. This is the mass of the liquid (m). If you recorded the initial mass
of the cylinder (m1), you will now record the combined mass (m2) and calculate the liquid's
mass by subtraction (m = m2 - m1).

e Density Calculation: Calculate the density using the formula: Density (p) = Mass (m) /
Volume (V).[7] The units will typically be in grams per milliliter (g/mL).

» Reliability: For enhanced accuracy, repeat the measurement multiple times and calculate an
average.[7] Ensure the temperature of the liquid is recorded, as density is temperature-
dependent.

Workflow for Density Determination
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Caption: Workflow for Determining the Density of a Liquid.

Conclusion

The physical properties of tert-Butyl 3-butenoate, specifically its boiling point and density, are
foundational data points for its application in scientific research and development. The
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predicted boiling point of 154.1 °C and a density of 0.877 g/mL at 20 °C serve as critical
benchmarks. By employing standardized and well-understood experimental protocols such as
the micro-reflux and direct mass/volume measurement methods, researchers can verify these
properties, assess sample purity, and confidently design, execute, and scale up chemical
processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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